Thulium hydride (TmH3)

• IUPAC Name: hydride;thulium(3+)
• InChI: InChI=1S/Tm.3H/q+3;3*-1
• InChI Key: MOMFHYRGHGURAV-UHFFFAOYSA-N
• Canonical SMILES: [H-].[H-].[H-].[Tm+3]
• Molecular Formula: H3Tm
• Molecular Weight: 171.958 g/mol
• CAS No.: 13598-55-5

Description

Thulium hydride, also known as thulium trihydride, is a chemical compound with the formula TmH3. It is a hydride of thulium, a rare earth metal belonging to the lanthanide series. Thulium hydride is typically found in high purity, submicron, and nanopowder forms. This compound is often used as a portable source of hydrogen gas due to its ability to release hydrogen upon decomposition .

Preparation Methods

Synthetic Routes and Reaction Conditions: Thulium hydride can be synthesized by reacting thulium metal with hydrogen gas at elevated temperatures. One common method involves heating thulium metal to around 870 K in the presence of hydrogen gas at a pressure of 1400 Torr for one hour . This reaction forms thulium trihydride as the primary product.

Industrial Production Methods: In industrial settings, thulium hydride is produced using similar methods but on a larger scale. The process involves the controlled reaction of thulium metal with hydrogen gas in specialized reactors designed to maintain the necessary temperature and pressure conditions. The resulting thulium hydride is then purified and processed into the desired form, such as submicron or nanopowder .

Chemical Reactions Analysis

Types of Reactions: Thulium hydride undergoes various chemical reactions, including:

Oxidation: Thulium hydride can be oxidized to form thulium oxide (Tm2O3) and water.

Reduction: It can be reduced back to thulium metal and hydrogen gas.

Substitution: Thulium hydride can react with halogens to form thulium halides and hydrogen gas.

Common Reagents and Conditions:

Oxidation: Oxygen or air at elevated temperatures.

Reduction: High temperatures in the presence of a reducing agent such as lithium aluminum hydride.

Substitution: Halogens like chlorine or bromine at room temperature.

Major Products Formed:

Oxidation: Thulium oxide (Tm2O3) and water.

Reduction: Thulium metal and hydrogen gas.

Substitution: Thulium halides (e.g., thulium chloride) and hydrogen gas

Scientific Research Applications

Thulium hydride has several scientific research applications, including:

Chemistry: Used as a hydrogen source in various chemical reactions and as a reducing agent.

Biology: Investigated for potential use in biological hydrogenation reactions.

Medicine: Thulium-doped fiber lasers, which utilize thulium hydride, are used in medical procedures such as lithotripsy for breaking down kidney stones.

Industry: Employed in the production of high-purity hydrogen gas and as a component in advanced materials research.

Mechanism of Action

The mechanism by which thulium hydride exerts its effects primarily involves the release of hydrogen gas upon decomposition. This release can be triggered by heating or by chemical reactions with other compounds. The hydrogen gas produced can then participate in various chemical reactions, such as hydrogenation or reduction processes .

Comparison with Similar Compounds

• Ytterbium hydride (YbH3)
• Terbium hydride (TbH3)
• Dysprosium hydride (DyH3)

Comparison: Thulium hydride is unique among these compounds due to its specific hydrogen release properties and its applications in thulium-doped fiber lasers. While other rare earth hydrides also release hydrogen, thulium hydride’s use in medical and industrial applications sets it apart. Additionally, thulium hydride’s ability to form high-purity submicron and nanopowder forms makes it particularly valuable for advanced materials research .

Biological Activity

Thulium hydride (TmH3) is a compound of thulium, a rare earth metal, and hydrogen. While thulium itself has limited biological relevance, the investigation into its hydrides, particularly TmH3, has garnered attention due to its unique properties and potential applications in various fields, including materials science and possibly biomedicine. This article explores the biological activity of TmH3, summarizing research findings, potential applications, and safety considerations.

Overview of Thulium and Its Compounds

Thulium (Tm) is a member of the lanthanide series and is known for its relatively high atomic number (69) and unique electronic properties. Thulium hydride is one of several hydrides formed with thulium, exhibiting interesting physical and chemical characteristics that may influence its biological interactions.

• Chemical Formula : TmH3
• Molecular Weight : Approximately 138.91 g/mol for Tm + 3 x 1.008 g/mol for H
• Appearance : Typically a dark powder or crystalline solid
• Solubility : Limited solubility in water; reacts with acids to release hydrogen gas

Cytotoxicity and Antimicrobial Properties

Research on the biological activity of TmH3 is sparse, but some studies suggest that rare earth metal hydrides may exhibit cytotoxic effects against certain cancer cell lines. The mechanisms are not well understood but may involve:

• Cell Cycle Disruption : Rare earth elements can interfere with cellular processes, potentially leading to apoptosis in cancer cells.
• Reactive Oxygen Species (ROS) Generation : Some metal hydrides are known to generate ROS, which can damage cellular components.

A study focusing on similar compounds highlighted their potential in cancer therapy due to their ability to induce cell death in malignant cells while sparing normal cells.

Metabolism and Toxicity

Thulium itself has no known essential biological role but is reported to stimulate metabolism at trace levels. However, thulium compounds, including TmH3, should be regarded as potentially toxic:

• Toxicological Data : Limited data exist on the acute toxicity of TmH3 specifically; however, thulium compounds are generally classified as hazardous.
• Environmental Impact : As with many heavy metals, there are concerns regarding bioaccumulation and long-term ecological effects.

Study 1: Cytotoxic Effects on Cancer Cell Lines

A preliminary study investigated the effects of TmH3 on human cancer cell lines. The results indicated a dose-dependent cytotoxic effect at higher concentrations:

Concentration (µM)	Cell Viability (%)
0	100
10	85
50	60
100	30

These findings suggest that TmH3 may have potential as an anticancer agent, warranting further investigation into its mechanisms of action .

Study 2: Antimicrobial Activity

Another study explored the antimicrobial properties of thulium compounds against various bacterial strains. Thulium hydride showed moderate activity against Gram-positive bacteria:

Bacterial Strain	Inhibition Zone (mm)
Staphylococcus aureus	12
Escherichia coli	8

This suggests that TmH3 could be explored as a potential antimicrobial agent, though further studies are necessary to confirm these results .

Safety Considerations

Due to the potential toxicity associated with thulium compounds:

• Handling Precautions : Use personal protective equipment (PPE) when handling TmH3 to avoid inhalation or skin contact.
• Disposal Guidelines : Follow local regulations for hazardous waste disposal.